Catabolism of ponasterone A to ecdysterone, inokosterone, and poststerone in Bombyx mori
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710001036
Abstract
Ponasterone A is catabolized in Bombyx mori larvae by hydroxylation at C-25 and C-26 to ecdysterone and inokosterone and by C-20:C-22 side-chain fission to poststerone.
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Journal Name:Journal of the Chemical Society D: Chemical Communications
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